N-(1-phenylcyclopentyl)trimethylacetamide

• Molecular Formula: C16H23NO
• Molecular Weight: 245.36 g/mol
• IUPAC Name: 2,2-dimethyl-N-(1-phenylcyclopentyl)propanamide
• InChI: InChI=1S/C16H23NO/c1-15(2,3)14(18)17-16(11-7-8-12-16)13-9-5-4-6-10-13/h4-6,9-10H,7-8,11-12H2,1-3H3,(H,17,18)
• InChI Key: YWWHEWYODKVVSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1(CCCC1)C2=CC=CC=C2

Description

N-(1-phenylcyclopentyl)trimethylacetamide is a useful research compound. Its molecular formula is C16H23NO and its molecular weight is 245.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500 ml four-necked flask, there were charged methylisobutylketone (150 ml), 1-phenylcyclopentylamine (24.3 g) and triethylamine (16.0 g), and trimethylacetyl chloride (18.0 g) was dropwise added thereto while stirring at room temperature. Stirring was continued for 3 hours. After completion of the reaction, water (200 ml) was added thereto and the reaction mixture was gradually heated to remove methylisobutylketone, followed by cooling at room temperature. The precipitated crystals were filtered, washed with water, dried and recrystallized from ethanol to give N-(1-phenylcyclopentyl)trimethylacetamide (33.4 g).